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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312

Technical Support Center: Lithium Chlorate
(LiClO3)

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
lithium chlorate. Adherence to these guidelines is critical to ensure laboratory safety.

Frequently Asked Questions (FAQSs)

Q1: What is lithium chlorate and what are its primary hazards? Al: Lithium chlorate (LiCIO3)
is an inorganic compound that is a powerful oxidizing agent.[1][2][3] Its primary hazards are:

» Fire and Explosion Risk: As a strong oxidizer, it can cause or intensify fires and may become
explosive if mixed with incompatible materials like organic compounds, reactive metal
powders, or sulfur.[1][2]

e Reactivity: It can react violently with reducing agents, strong acids, and combustible
materials.[1][4]

o Health Hazards: It can be harmful if swallowed or inhaled, causing irritation to the skin, eyes,
and respiratory system.[4][5][6]

o Hygroscopic Nature: The compound readily absorbs moisture from the air, which can affect
its stability and reactivity.[1][3][7]
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Q2: What Personal Protective Equipment (PPE) is required when handling lithium chlorate?
A2: Always use appropriate PPE when handling lithium chlorate. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1][8][9]

e Hand Protection: Chemical-resistant gloves, such as nitrile. Double-gloving is recommended.
[1][10]

» Body Protection: A lab coat is mandatory. Fire-retardant or flame-resistant clothing may be
required depending on the scale of the experiment.[3][9]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling dust.[1][10] If dust generation is unavoidable, a dust respirator may
be necessary.[8]

Q3: What are the proper storage conditions for lithium chlorate? A3: Lithium chlorate must
be stored in a cool, dry, and well-ventilated area.[1][9] Keep containers tightly closed to prevent
moisture absorption.[1][10] It is crucial to store it separately and away from all incompatible
materials, particularly combustibles, organic materials, reducing agents, and strong acids.[1][4]

[°]

Q4: What happens when lithium chlorate decomposes? A4: When heated, lithium chlorate
decomposes to form solid lithium chloride (LiCl) and oxygen gas (02).[11][12][13] This release
of oxygen can greatly increase the intensity of a fire.[4] The decomposition temperature is
reported to be around 270°C.[3]

Troubleshooting Guides

Issue: A small amount of lithium chlorate powder has been spilled on the lab bench.
Solution:

o Alert Personnel: Immediately notify others in the vicinity.

o Assess the Spill: Ensure the spill has not come into contact with incompatible materials.

o Wear Proper PPE: Don chemical safety goggles, gloves, and a lab coat before cleaning.
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o Clean-Up: Gently sweep the solid material up and place it into a suitable, labeled container
for hazardous waste disposal.[9] Avoid creating dust.[1][9]

o Decontaminate: Wipe the area with a damp cloth. Be aware that materials used for cleanup,
such as paper towels or rags, may become flammable and should be handled as hazardous
waste.[8][9] Do not use combustible materials like paper towels for the initial cleanup of the
bulk solid.[9]

» Disposal: Dispose of the collected material and contaminated cleaning supplies according to
your institution's hazardous waste procedures.[4]

Issue: The lithium chlorate container appears to have absorbed moisture and the material is
clumping.

Solution:

o Handle with Caution: The presence of moisture can impact the material's stability.[1] Handle
the container with all required PPE in a chemical fume hood.[10]

o Assess Usability: For many applications, the hydrated form may not be suitable. It is often
safer to dispose of the compromised material than to attempt to dry it, as heating can lead to
decomposition.

o Disposal: If the material is deemed unusable, dispose of it as hazardous waste following
institutional guidelines. Ensure the waste container is clearly labeled.

Issue: Accidental skin or eye contact has occurred.
Solution:

» Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with
running water for at least 15 minutes.[4][6][9] Seek medical attention if irritation develops or
persists.[4][5]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[6][14] Remove contact lenses if it is safe to do so.[5][8]
Seek immediate medical attention from an ophthalmologist.[2]
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Data and Properties

Table 1: Physical and Chemical Properties of Lithium Chlorate

Property Value Source(s)
Chemical Formula LiClOs [2][3]
Molar Mass 90.39 g/mol [2]

White or colorless crystalline
Appearance _ [10]

solid
Melting Point 127.6 - 129 °C [2]
Decomposition Temp. ~270 °C [3]

| Water Solubility | Extremely high (e.g., 459 g/100 mL at 25 °C) |[2] |

Table 2: Key Incompatibilities for Lithium Chlorate

Incompatible

. Examples Potential Hazard Source(s)
Material Class
Spontaneous
] ] Solvents, oils, combustion or
Organic Materials [1]1[4]

wood, paper, cloth violent
decomposition

Finely powdered
Reducing Agents metals (aluminum, Fire or explosion [1][4]

magnesium), hydrides

) Sulfuric acid, nitric Hazardous reactions,
Strong Acids ) ] ) [1][15]
acid potential for explosion
) ) Any flammable Greatly increases
Combustible Materials ) [1109]
substance burning rate

May become unstable
Sulfur ) ] [2]
and possibly explosive
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| Ammonium Salts | Ammonium nitrate | Fire or explosion [[15] |

Experimental Protocols

Protocol: Example Decontamination/Disposal Procedure for Small Quantities of Related
Oxidizers

Disclaimer:This protocol is adapted from procedures for perchlorates, a related class of
oxidizing salts.[4] Researchers must always consult their institution's specific hazardous waste
disposal guidelines and the official Safety Data Sheet (SDS) for lithium chlorate before
proceeding. This is for informational purposes only.

Working Area: Perform this procedure in a certified chemical fume hood.

o Personal Protective Equipment: Wear safety goggles, a face shield, a lab coat, and
chemical-resistant gloves.

o Preparation: Prepare a 3% aqueous solution or suspension of the lithium chlorate waste.

 Acidification: Cautiously and slowly, acidify the solution to approximately pH 2 using sulfuric
acid. Stir gently.

e Reduction: While stirring at room temperature, gradually add a 50% excess of an aqueous
reducing agent, such as sodium bisulfite.[4] The chlorate ion is reduced to the much less
hazardous chloride ion.

¢ Neutralization: Once the reaction is complete, neutralize the solution according to
institutional guidelines before disposing of it down the drain with copious amounts of water, if
permitted by local regulations.[4]

 Verification: Always check with your Environmental Health & Safety (EH&S) department to
ensure this procedure is compliant with local and federal regulations.[4]

Visual Workflow Guides
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Caption: General workflow for safely handling lithium chlorate.
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Caption: Decision tree for responding to a lithium chlorate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b081312?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/safety-handling-lithium-chlorate-industrial-use-ys
https://en.wikipedia.org/wiki/Lithium_chlorate
https://www.lookchem.com/casno13453-71-9.html
https://datasheets.scbt.com/sc-215260.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Lithium-Chloride.pdf
https://www2.atmos.umd.edu/~russ/MSDS/lithium_chloride.htm
http://www.chlorates.exrockets.com/liperchl.html
https://www.tcichemicals.com/BE/en/sds/L0379_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/47051.pdf
https://www.amherst.edu/system/files/Lithium%20Perchlorate.pdf
https://homework.study.com/explanation/which-of-the-following-is-a-product-formed-when-liclo3-decomposes-a-o2-b-li2o-c-cl2o-d-li.html
https://brainly.ph/question/1291542
https://www.gauthmath.com/solution/1986060326612228/8-lithium-chlorate-decomposes-into-lithium-chloride-and-oxygen
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_lithium.pdf
https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Chemical%20Incompatibility%20Chart.pdf
https://www.benchchem.com/product/b081312#safe-handling-and-storage-procedures-for-lithium-chlorate
https://www.benchchem.com/product/b081312#safe-handling-and-storage-procedures-for-lithium-chlorate
https://www.benchchem.com/product/b081312#safe-handling-and-storage-procedures-for-lithium-chlorate
https://www.benchchem.com/product/b081312#safe-handling-and-storage-procedures-for-lithium-chlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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